Cas no 1038410-37-5 (4-Ethoxy-5-(2-fluorobenzyl)-6-methylpyrimidin-2-amine)

• Product Name: 4-Ethoxy-5-(2-fluorobenzyl)-6-methylpyrimidin-2-amine
• CAS No: 1038410-37-5
• MF: C₁₄H₁₆FN₃O
• MW: 261.294746398926
• CID: 2194513
• PubChem ID: 96536936
• Update Time: 2025-04-21

4-Ethoxy-5-(2-fluorobenzyl)-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-5-(2-fluorobenzyl)-6-methylpyrimidin-2-amine
• 1038410-37-5
• DB-367749

• Inchi： 1S/C14H16FN3O/c1-3-19-13-11(9(2)17-14(16)18-13)8-10-6-4-5-7-12(10)15/h4-7H,3,8H2,1-2H3,(H2,16,17,18)
• InChI Key： HBFXTIWRESOQSD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1=C(N=C(N)N=C1C)OCC

Computed Properties

• Exact Mass: 261.12774030Da
• Monoisotopic Mass: 261.12774030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61Ų